Cas no 1805194-13-1 (2-Amino-4-(difluoromethyl)-3-iodopyridine)

2-Amino-4-(difluoromethyl)-3-iodopyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both amino and difluoromethyl groups enhances its reactivity, making it a versatile intermediate for constructing complex heterocyclic frameworks. The iodine substituent at the 3-position facilitates further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling precise structural modifications. Its difluoromethyl group contributes to improved metabolic stability and bioavailability in drug design. This compound is particularly valuable in medicinal chemistry for developing fluorinated analogs of bioactive molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

2-Amino-4-(difluoromethyl)-3-iodopyridine structure

1805194-13-1 structure

Product Name:2-Amino-4-(difluoromethyl)-3-iodopyridine

CAS No:1805194-13-1

MF:C₆H₅F₂IN₂

MW:270.018580198288

CID:4846651

Update Time:2025-05-27

2-Amino-4-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-(difluoromethyl)-3-iodopyridine
- Inchi： 1S/C6H5F2IN2/c7-5(8)3-1-2-11-6(10)4(3)9/h1-2,5H,(H2,10,11)
- InChI Key： NUOWARKLBCFDPV-UHFFFAOYSA-N
- SMILES： IC1C(N)=NC=CC=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
XLogP3: 1.8
Topological Polar Surface Area: 38.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029077858-250mg	2-Amino-4-(difluoromethyl)-3-iodopyridine	1805194-13-1	97%	250mg	$494.40	2022-04-01
Alichem	A029077858-500mg	2-Amino-4-(difluoromethyl)-3-iodopyridine	1805194-13-1	97%	500mg	$823.15	2022-04-01
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